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Compound of Interest

Compound Name: Captopril disulfide

Cat. No.: B1668295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction

(SPE) of captopril disulfide, a primary metabolite of the angiotensin-converting enzyme (ACE)

inhibitor captopril, from biological matrices such as plasma and urine. The methodologies

described are based on established SPE principles and data from related applications, tailored

for the selective isolation and quantification of this important analyte.

Introduction
Captopril is an orally active antihypertensive agent that undergoes rapid metabolism in the

body. A significant metabolic pathway is the oxidation of its sulfhydryl group to form captopril
disulfide.[1] Accurate quantification of captopril disulfide in biological fluids is crucial for

pharmacokinetic and metabolic studies. Solid-phase extraction is a robust and selective

sample preparation technique that offers high recovery and cleaner extracts compared to

traditional methods like liquid-liquid extraction or protein precipitation.[1] This document

outlines recommended SPE protocols using polymeric reversed-phase and mixed-mode

sorbents for the extraction of captopril disulfide.
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The following table summarizes quantitative data from various methods for the determination of

captopril and its disulfide, providing a benchmark for the expected performance of the

proposed SPE protocols.

Analyte Matrix
Extractio
n Method

Analytical
Method

LLOQ
(ng/mL)

Recovery
(%)

Referenc
e

Captopril Plasma

SPE

(Oasis

HLB)

LC-MS/MS 10.00 107.2 ± 9.5 [2][3]

Total

Captopril

(after

reduction)

Plasma

Liquid-

Liquid

Extraction

HPLC-

Fluorescen

ce

5
Not

Reported
[4]

Captopril Plasma

Protein

Precipitatio

n

RPLC/ESI-

MS/MS
2.5

Not

Reported
[5]

Captopril

Disulfide
Urine GC-MS GC-MS 25

Not

Reported
[6]

Experimental Protocols
Protocol 1: Reversed-Phase SPE for Captopril Disulfide
from Human Plasma
This protocol is a proposed method utilizing a water-wettable, reversed-phase polymeric

sorbent, such as Oasis HLB, for the extraction of the relatively non-polar captopril disulfide
from plasma.

Materials:

Oasis HLB 1 cc (30 mg) SPE Cartridges

Human Plasma (collected with an anticoagulant like EDTA)

Methanol (HPLC grade)
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Water (HPLC grade)

Formic Acid (reagent grade)

Acetonitrile (HPLC grade)

SPE Vacuum Manifold

Centrifuge

Vortex Mixer

Procedure:

Sample Pre-treatment:

To 1 mL of human plasma, add 1 mL of 4% formic acid in water.

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes.

Collect the supernatant for SPE.

SPE Cartridge Conditioning:

Place the Oasis HLB cartridges on the vacuum manifold.

Wash the cartridges with 1 mL of methanol.

Equilibrate the cartridges with 1 mL of water. Do not allow the sorbent to dry.

Sample Loading:

Load the pre-treated plasma supernatant onto the conditioned SPE cartridge at a flow rate

of approximately 1 mL/min.

Washing:
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Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

Wash the cartridge with 1 mL of 20% methanol in water to remove less retained impurities.

Elution:

Elute the captopril disulfide from the cartridge with 1 mL of acetonitrile into a clean

collection tube.

A second elution with 1 mL of methanol can be performed to ensure complete recovery.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase of

the analytical method (e.g., 10% acetonitrile in water with 0.1% formic acid).

Protocol 2: Mixed-Mode SPE for Captopril Disulfide from
Human Urine
This protocol is a proposed method using a mixed-mode (reversed-phase and ion-exchange)

SPE sorbent to enhance selectivity for captopril disulfide from the complex matrix of urine.

Materials:

Mixed-Mode SPE Cartridges (e.g., C8/SCX)

Human Urine

Methanol (HPLC grade)

Water (HPLC grade)

Ammonium Hydroxide (reagent grade)

Formic Acid (reagent grade)

Acetonitrile (HPLC grade)
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SPE Vacuum Manifold

Procedure:

Sample Pre-treatment:

Centrifuge the urine sample at 5,000 x g for 10 minutes to remove particulate matter.

Dilute 1 mL of the supernatant with 1 mL of 2% formic acid in water.

SPE Cartridge Conditioning:

Place the mixed-mode SPE cartridges on the vacuum manifold.

Wash the cartridges with 1 mL of methanol.

Equilibrate the cartridges with 1 mL of water.

Sample Loading:

Load the pre-treated urine sample onto the conditioned SPE cartridge at a flow rate of

approximately 1-2 mL/min.

Washing:

Wash the cartridge with 1 mL of 0.1 M formic acid to remove basic and neutral

interferences retained by the ion-exchange phase.

Wash the cartridge with 1 mL of 20% methanol in water to remove polar impurities

retained by the reversed-phase mechanism.

Elution:

Elute the captopril disulfide with 1 mL of 5% ammonium hydroxide in acetonitrile. The

change in pH will disrupt the ionic interaction, and the organic solvent will elute the analyte

from the reversed-phase sorbent.

Dry-down and Reconstitution:
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Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in a suitable volume of the initial mobile phase for analysis.

Visualizations
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Sample Pre-treatment

Solid-Phase Extraction (Reversed-Phase)

Post-SPE Processing

1 mL Human Plasma

Add 1 mL 4% Formic Acid

Vortex 30s

Centrifuge 10,000 x g, 10 min

Collect Supernatant

Load Supernatant

Condition:
1 mL Methanol

Equilibrate:
1 mL Water

Wash 1:
1 mL 5% Methanol/Water

Wash 2:
1 mL 20% Methanol/Water

Elute:
1 mL Acetonitrile

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Reversed-Phase SPE Workflow for Captopril Disulfide from Plasma.
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Sample Pre-treatment

Solid-Phase Extraction (Mixed-Mode)

Post-SPE Processing

1 mL Human Urine

Centrifuge 5,000 x g, 10 min

Dilute with 1 mL 2% Formic Acid

Load Pre-treated Urine

Condition:
1 mL Methanol

Equilibrate:
1 mL Water

Wash 1:
1 mL 0.1 M Formic Acid

Wash 2:
1 mL 20% Methanol/Water

Elute:
1 mL 5% NH4OH in Acetonitrile

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Mixed-Mode SPE Workflow for Captopril Disulfide from Urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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